2-(6-Methylpyridin-3-yl)thiazole-5-carbaldehyde

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 2-(6-methylpyridin-3-yl)-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C10H8N2OS/c1-7-2-3-8(4-11-7)10-12-5-9(6-13)14-10/h2-6H,1H3
• InChI Key: AKAMEGFVBJUFTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=NC=C(S2)C=O

Description

2-(6-Methylpyridin-3-yl)thiazole-5-carbaldehyde is a useful research compound. Its molecular formula is C10H8N2OS and its molecular weight is 204.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromothiazole-5-carbaldehyde (400 mg, 2.08 mmol), (6-methylpyridin-3-yl)boronic acid (428 mg, 3.12 mmol, 1.5 equiv), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II), complex with dichloromethane (170 mg, 0.21 mmol, 0.1 equiv) and 2.0 M aqueous sodium carbonate (5.2 mL, 10.4 mmol, 5 equiv) in 1,2-dimethoxyethane (6.9 mL) was heated in a microwave reactor at 110° C. for 20 minutes. The reaction was then diluted with ethyl acetate (50 mL) and water (50 mL). The layers were separated and the aqueous layer was extracted with ethyl acetate (2×25 mL). The combined organic extracts were washed with saturated aqueous sodium chloride (30 mL), dried over Na2SO4, filtered and concentrated. Silica gel column chromatography (EtOAc) provided 2-(6-methylpyridin-3-yl)thiazole-5-carbaldehyde (0.176 g, brown solid) in 41% yield. 1H NMR (400 MHz, CDCl3) δ 10.08 (s, 1H), 9.15 (d, J=2.0 Hz, 1H), 8.47 (s, 1H), 8.19 (dd, J=8.1, 2.4 Hz, 1H), 7.31 (d, J=8.3 Hz, 1H), 2.66 (s, 3H). MS m/z 205.0 (M+H)+; Rt-0.36 min.